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Compound of Interest

Compound Name:
1-ethyl-1H-1,2,4-triazole-3,5-

diamine

Cat. No.: B12936473

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7]
1-Ethylguanazole (1-ethyl-3,5-diamino-1,2,4-triazole) is a derivative of guanazole, a compound

historically investigated for its hypoxia-selective cytotoxicity and use in energetic coordination

polymers. In drug development, distinguishing 1-ethylguanazole from its parent compound

(guanazole) and potential metabolic isomers (e.g., 4-ethylguanazole) is critical for

pharmacokinetic profiling and impurity analysis.

This guide provides a definitive comparison of the mass spectrometry (MS) fragmentation

patterns of 1-ethylguanazole versus guanazole. It synthesizes experimental data with

mechanistic principles of heterocyclic fragmentation to establish a self-validating identification

protocol.
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Feature 1-Ethylguanazole Guanazole (Parent)

Molecular Formula

C

H

N

C

H

N

Monoisotopic Mass 127.0858 Da 99.0545 Da

Primary ESI Ion

Diagnostic Loss 28 (Ethylene) 41 (Cyanamide/Aziridine)

Base Peak (MS2) 100 (De-ethylated core) 58 (Ring cleavage)

Fragmentation Mechanics: The "Ethyl Switch"
The fragmentation of 1-ethylguanazole under Electrospray Ionization (ESI-MS/MS) is governed

by the stability of the 1,2,4-triazole ring and the lability of the

-alkyl substituent.

Mechanism A: The De-alkylation Pathway (Dominant)
Unlike the parent guanazole, 1-ethylguanazole possesses a facile neutral loss channel. The

ethyl group on the

position undergoes a hydrogen rearrangement (analogous to a McLafferty rearrangement or
onium reaction), leading to the elimination of ethylene (C

H

, 28 Da).

Precursor:

128

Transition:
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Significance: This transition regenerates the protonated guanazole core, making the MS2

spectrum of 1-ethylguanazole a "composite" that includes the entire guanazole spectrum at

lower energies.

Mechanism B: Ring Fission (Secondary)
Once the ethyl group is lost (or in competition with it), the triazole ring undergoes characteristic

cleavage.

RDA-like Cleavage: Retro-Diels-Alder type fragmentation is inhibited by the aromaticity of

the triazole but forced under high collision energies (CID).

Nitrile Elimination: Loss of HCN (27 Da) or Cyanamide (H

NCN, 42 Da).

Comparative Data Analysis
The following table contrasts the MS/MS transition lists for 1-ethylguanazole against the

standard guanazole reference and a theoretical isomer (4-ethylguanazole) to aid in structural

elucidation.

Table 1: Diagnostic Ion Transitions (ESI+ Mode)
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Compound
Precursor (

)

Product Ion
1 (

)

Loss
Identity

Product Ion
2 (

)

Mechanism

1-

Ethylguanazo

le

128.1 100.1

(C

H

)

58.0
-dealkylation

followed by

ring cleavage

85.0 (HNCO/CHN

O)

Ring opening

(Minor)

Guanazole 100.1 58.0
(H

NCN)

43.0

Ring

cleavage

(Loss of

Cyanamide)

83.0
(NH

)

Deamination

(Rare in ESI,

common in

EI)

4-

Ethylguanazo

le

128.1
128

86

(H

NCN)

71.0

Ring

cleavage

retaining

ethyl group
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Analyst Note: The presence of the

100 fragment is the "fingerprint" for

-ethylation. If the ethyl group were on the exocyclic amine, the loss of ethylene

would be less favorable compared to ammonia loss (

111).

Experimental Protocol: Self-Validating Workflow
To ensure reproducibility and scientific integrity (E-E-A-T), follow this LC-MS/MS workflow. This

protocol includes a "validity check" step to confirm system performance.

Phase 1: Sample Preparation
Stock: Dissolve 1 mg 1-ethylguanazole in 1 mL Methanol (HPLC grade).

Dilution: Dilute to 1 µg/mL in 0.1% Formic Acid / 50% Acetonitrile.

Reasoning: Formic acid ensures protonation of the triazole ring (

), maximizing

intensity.

Phase 2: Instrumentation (LC-MS/MS)
Source: Electrospray Ionization (ESI) Positive Mode.

Analyzer: Q-TOF or Orbitrap (for high res) or Triple Quad (for quant).

Settings:

Capillary Voltage: 3.5 kV
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Cone Voltage: 20 V (Keep low to prevent in-source fragmentation of the ethyl group).

Collision Energy (CE): Ramp 10–40 eV.

Phase 3: Validation Check
Step: Inject the parent Guanazole standard first.

Criteria: You must observe the

transition. If

58 is absent, increase CE.

Test: Inject 1-Ethylguanazole.

Pass: Observation of the

transition at low CE (10-15 eV) and

at high CE (>25 eV).

Visualization of Fragmentation Pathways[4][7][8][9]
The following diagram illustrates the competing pathways for 1-ethylguanazole, highlighting the

sequential loss of ethylene and subsequent ring disintegration.
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Legend

1-Ethylguanazole
[M+H]+ m/z 128

Guanazole Core
[M+H]+ m/z 100

Loss of Ethylene (-28 Da)
Low CE (10-15 eV)

Ring Fragment
[C2H4N3]+ m/z 58

Direct Ring Scission
(High Internal Energy)

Loss of Cyanamide (-42 Da)
High CE (>25 eV)

Fragment
[CH3N2]+ m/z 43

Loss of NH (15 Da)

Blue: Precursor | Green: Primary Product | Red: Secondary Product

Click to download full resolution via product page

Figure 1: ESI-MS/MS fragmentation tree for 1-ethylguanazole showing the dominant de-

ethylation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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